N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide

• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol
• IUPAC Name: N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide
• InChI: InChI=1S/C22H18N2O2/c23-16-19-8-4-5-9-21(19)24-22(25)18-10-12-20(13-11-18)26-15-14-17-6-2-1-3-7-17/h1-13H,14-15H2,(H,24,25)
• InChI Key: PYQRYLVDUKZQNU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCOC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C#N

Description

N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide, also known as ODM-201, is a nonsteroidal androgen receptor antagonist that is being studied for its potential use in the treatment of prostate cancer. It was first synthesized by Orion Corporation in 2004 and has since undergone extensive scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide works by binding to the androgen receptor and blocking the effects of androgens, such as testosterone, on prostate cancer cells. This prevents the growth and proliferation of cancer cells and can lead to tumor regression.
Biochemical and Physiological Effects
In addition to its anti-tumor activity, N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide has been shown to have other biochemical and physiological effects. It has been reported to decrease levels of prostate-specific antigen (PSA), a biomarker for prostate cancer, and to reduce the size of prostate tumors in animal models. N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide has also been shown to have a lower risk of causing side effects such as fatigue and hot flashes compared to other androgen receptor antagonists.

Advantages and Limitations for Lab Experiments

N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide has several advantages for laboratory experiments, including its high selectivity for the androgen receptor and its potent anti-tumor activity in prostate cancer cell lines. However, it also has some limitations, such as its relatively short half-life and the need for high concentrations to achieve maximum efficacy.

Future Directions

There are several potential future directions for research on N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide. One area of interest is the development of combination therapies that combine N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide with other drugs to enhance its anti-tumor activity. Another area of research is the investigation of N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide in other types of cancer, such as breast and ovarian cancer, where androgen receptors may also play a role. Finally, there is ongoing research to optimize the pharmacokinetics and pharmacodynamics of N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide to improve its efficacy and reduce the risk of side effects.

Synthesis Methods

The synthesis of N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide involves several steps, starting with the reaction of 2-chloro-N-(2-cyanophenyl)acetamide with 2-phenylethanol in the presence of a base such as potassium carbonate. This is followed by the reaction of the resulting product with 4-fluorobenzoyl chloride to yield N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide.

Scientific Research Applications

N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide has been the subject of numerous scientific studies, particularly in the field of prostate cancer research. Preclinical studies have shown that N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide is highly selective for the androgen receptor and has potent anti-tumor activity in prostate cancer cell lines. Clinical trials have also shown promising results, with N-(2-cyanophenyl)-4-(2-phenylethoxy)benzamide demonstrating a favorable safety profile and significant improvements in progression-free survival in patients with metastatic castration-resistant prostate cancer.